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Compound of Interest

Compound Name: 2-amino-N,N-dimethylbenzamide

Cat. No.: B1275964

Technical Guide: 2-amino-N,N-
dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-amino-N,N-dimethylbenzamide, a
versatile building block in medicinal chemistry and pharmaceutical research. This document
outlines its fundamental molecular properties, provides detailed experimental protocols for the
synthesis of a closely related analog, and describes a representative analytical methodology
for its characterization.

Core Molecular Data

The fundamental molecular properties of 2-amino-N,N-dimethylbenzamide are summarized
in the table below, providing a quick reference for researchers.
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Property Value Source
Molecular Formula CoH12N20 [1112]
Molecular Weight 164.20 g/mol [1][2]
CAS Number 6526-66-5 [1]
IUPAC Name 2-amino-N.N- [2]

dimethylbenzamide

Experimental Protocols

While specific experimental protocols for the synthesis of 2-amino-N,N-dimethylbenzamide
are not readily available in the searched literature, a detailed methodology for a structurally
similar compound, 2-amino-N,3-dimethylbenzamide, is described. This synthesis proceeds via
the reaction of isatoic anhydride with an aqueous amine solution and serves as a strong
foundational protocol.[2] Additionally, a robust analytical method for a related compound, 2-
amino-5-chloro-N,3-dimethylbenzamide, using advanced chromatographic and mass
spectrometric techniques has been reported and can be adapted for the analysis of 2-amino-
N,N-dimethylbenzamide.[3]

Synthesis of 2-amino-N,3-dimethylbenzamide
(Representative Protocol)

This protocol is adapted from the synthesis of 2-amino-N,3-dimethylbenzamide and can likely
be modified for the synthesis of 2-amino-N,N-dimethylbenzamide by substituting
methylamine with dimethylamine.

Materials:

Isatoic anhydride

Aqueous methylamine solution

Ethanol

Stirring apparatus
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Procedure:[2]
e |satoic anhydride is stirred with an aqueous solution of methylamine.

e The resulting crude product, 2-amino-N,3-dimethylbenzamide, is dissolved in ethanol at
room temperature.

e Slow evaporation of the ethanolic solution over a period of two weeks yields colorless block-
like crystals of the final product.

Analytical Method: UPLC-Q-Orbitrap HRMS for
Quantification in Blood (Representative Protocol)

This protocol, developed for the determination of 2-amino-5-chloro-N,3-dimethylbenzamide in
blood samples, provides a sensitive and accurate method for quantification that can be
adapted for 2-amino-N,N-dimethylbenzamide.[3]

Sample Preparation:[3]

e To 200 pL of a blood sample, add 800 pL of acetonitrile.

» Vortex the mixture to ensure thorough mixing and protein precipitation.
o Centrifuge the sample at 3500 r/min for 15 minutes.

o Collect the supernatant for analysis.

Instrumentation and Conditions:[3]

e Analytical Technique: Ultra-Performance Liquid Chromatography-Quadrupole-Orbitrap High-
Resolution Mass Spectrometry (UPLC-Q-Orbitrap HRMS).

» Detection Mode: Positive ion target tandem mass spectrometry (Target MS?).
e Quantification: External standard method.

Performance Characteristics (for 2-amino-5-chloro-N,3-dimethylbenzamide):[3]
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 Linearity Range: 2.07-165.44 pg/L
o Correlation Coefficient (r): 0.9994
e Intra-day RSD: 2.6%—3.0%

e Inter-day RSD: 3.1%—3.5%

o Limit of Detection (LOD): 0.11 pg/L

Limit of Quantification (LOQ): 0.36 pg/L

Logical Workflow

The following diagram illustrates a logical workflow for the synthesis and subsequent analysis
of 2-amino-N,N-dimethylbenzamide, based on the representative protocols provided.
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Caption: Synthesis and Analysis Workflow.
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Biological Activity and Signaling Pathways

Currently, there is limited publicly available information directly linking 2-amino-N,N-
dimethylbenzamide to specific biological activities or signaling pathways. However, its
structural motif is present in molecules with diverse biological functions. For instance, various
substituted 2-aminobenzamide derivatives have been investigated for their antimicrobial
properties.[4] Furthermore, related benzamide structures have been explored as inhibitors of
signaling pathways, such as the Hedgehog signaling pathway, which is crucial in
developmental biology and oncology. While these findings do not directly implicate 2-amino-
N,N-dimethylbenzamide, they highlight the potential for this compound to serve as a scaffold
for the development of novel therapeutic agents. Further research is warranted to elucidate its
specific biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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